Cas no 183589-14-2 (Phenol,2-ethynyl-4-methyl-)

Phenol,2-ethynyl-4-methyl- is a specialized aromatic compound featuring both hydroxyl and ethynyl functional groups on a methyl-substituted phenol backbone. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in cross-coupling reactions and polymer applications. The ethynyl group enables facile participation in click chemistry and Sonogashira couplings, while the phenolic hydroxyl enhances solubility and further derivatization potential. Its methyl substitution offers steric and electronic modulation, improving selectivity in catalytic processes. This compound is suited for advanced material synthesis, pharmaceutical intermediates, and ligand design, where precise functional group integration is critical. Handling requires standard precautions for phenolic and acetylenic compounds.
Phenol,2-ethynyl-4-methyl- structure
Phenol,2-ethynyl-4-methyl- structure
Product Name:Phenol,2-ethynyl-4-methyl-
CAS No:183589-14-2
MF:C9H8O
MW:132.159222602844
CID:114138
PubChem ID:10486892
Update Time:2025-06-07

Phenol,2-ethynyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-ethynyl-4-methyl-
    • 2-ethynyl-4-methylphenol
    • 2-ethynyl-4-methyl-phenol
    • p-methyl-o-ethynylphenol
    • Phenol, 2-ethynyl-4-methyl- (9CI)
    • 183589-14-2
    • EN300-1855816
    • AKOS006240000
    • YGIBPZOCPTYZCL-UHFFFAOYSA-N
    • DTXSID20440621
    • SCHEMBL1121945
    • Inchi: 1S/C9H8O/c1-3-8-6-7(2)4-5-9(8)10/h1,4-6,10H,2H3
    • InChI Key: YGIBPZOCPTYZCL-UHFFFAOYSA-N
    • SMILES: OC1C=CC(C)=CC=1C#C

Computed Properties

  • Exact Mass: 132.05800
  • Monoisotopic Mass: 132.057514874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23000
  • LogP: 1.68190

Phenol,2-ethynyl-4-methyl- Pricemore >>

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